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Compound of Interest

Compound Name: 4-(4-Chlorobenzyl)piperidine

Cat. No.: B1587799

An In-depth Technical Guide to the Safe Handling, and Storage of 4-(4-
Chlorobenzyl)piperidine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Profile of 4-(4-
Chlorobenzyl)piperidine hydrochloride

4-(4-Chlorobenzyl)piperidine hydrochloride is a versatile organic compound recognized for its
role as a key intermediate in pharmaceutical research and development.[1] Its molecular
structure, featuring a piperidine ring attached to a chlorobenzyl group, makes it a valuable
building block in the synthesis of a wide range of bioactive molecules, including analgesics,
anti-inflammatory drugs, and neuroprotective agents.[1] Researchers and chemists utilize this
compound in studies related to neurotransmitter systems and for creating novel compounds in
medicinal chemistry.[1] Given its frequent use in laboratory settings, a comprehensive
understanding of its safety, handling, and storage is paramount to ensure the well-being of
personnel and the integrity of research outcomes.

This guide provides a detailed technical overview of the essential safety protocols and handling
procedures for 4-(4-Chlorobenzyl)piperidine hydrochloride, grounded in established safety
data and best practices.
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Compound Property Value

Molecular Formula C12H16CIN-HCI[1]

Molecular Weight 246.18 g/mol [1][2]

Appearance White to off-white crystalline powder[1]
CAS Number 36968-94-2[1][2]

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with 4-(4-
Chlorobenzyl)piperidine hydrochloride is the foundation of its safe use. The compound is
classified with several hazards according to the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

GHS Hazard Classifications

Hazard Class Hazard Statement GHS Code
Acute Toxicity, Oral (Potential) Harmful if swallowed[2] H302

Skin Corrosion/Irritation Causes skin irritation[2][3] H315
Serious Eye Damage/Eye Causes serious eye irritation[2] H319
Irritation [3]

. . May cause respiratory
Specific Target Organ Toxicity o H335
irritation[2][3]

The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and
ingestion. The hydrochloride salt form is generally stable, particularly under acidic conditions,
which is an advantage for its handling and storage.[4] However, as a fine crystalline powder, it
can easily become airborne, creating an inhalation hazard.

Personal Protective Equipment (PPE) and
Engineering Controls
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A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
essential to minimize exposure risk.

Engineering Controls

The primary engineering control for handling this compound is to work in a well-ventilated area.

[31L5][6]

o Chemical Fume Hood: All weighing and handling of the solid compound should be performed
inside a certified chemical fume hood to contain airborne particles.

o Ventilation: General laboratory ventilation should be adequate to prevent the accumulation of
dust or vapors.[7]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a risk assessment of the procedures being performed.

o Eye and Face Protection: Tightly fitting safety goggles or a face shield conforming to EN 166
(EV) or NIOSH (US) standards are mandatory to protect against airborne powder and
splashes.[5][7]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.qg., nitrile) that are inspected for integrity
before each use.[5][7] Proper glove removal technique (without touching the outer surface)
is critical to avoid skin contact.[7]

o Lab Coat/Protective Clothing: A standard lab coat is sufficient for small quantities. For
larger-scale operations, a complete suit protecting against chemicals may be necessary.[7]

o Respiratory Protection: If working outside of a fume hood or if dust formation is unavoidable,
a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
particulate filter should be used.[8]

Workflow: Donning and Doffing PPE
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Doffing PPE (At Exit of Work Area)

1. Gloves 2. Lab Coat 3. Eve Protection
(Turn inside out) (Handle by inside surfaces) By

Donning PPE (Clean Area)

Wash Hands Thoroughly

4. Respirator

2. Respirator 3. Eye Protection
A, (L&t Gzt (If required) (Goggles/Face Shield)

Alert Personnel & Evacuate Area
(If necessary)

(Assess Spill Size & Risk)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Clean Up Spill
(Use dry methods, avoid dust)

Place Waste in Labeled,
Sealed Container

Decontaminate Spill Area
& Equipment

Dispose of Waste According
to Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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